Cas no 107986-35-6 (Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester)

• Product Name: Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester
• CAS No: 107986-35-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 191826
• PubChem ID: 183910
• Update Time: 2025-04-19

Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester
• Benzenamine, 3-bromo-N-(2,2-dimethyl-1-oxopropoxy)-
• (3-bromoanilino) 2,2-dimethylpropanoate
• DTXSID50148345
• 107986-35-6

• Inchi： 1S/C11H14BrNO2/c1-11(2,3)10(14)15-13-9-6-4-5-8(12)7-9/h4-7,13H,1-3H3
• InChI Key： KCKABUUSUJEICL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NOC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 271.02082
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33